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Compound of Interest

Compound Name: BMS-566394

Cat. No.: B1667222 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
BMS-566394 is a potent and highly selective inhibitor of the Tumor Necrosis Factor-α

Converting Enzyme (TACE), also known as A Disintegrin and Metalloproteinase 17 (ADAM17).

[1][2] TACE is a key sheddase responsible for the cleavage and release of the pro-

inflammatory cytokine Tumor Necrosis Factor-α (TNF-α) from its membrane-bound precursor.

[1] Additionally, TACE mediates the shedding of various other cell surface proteins, including

CD16 and CD62L on Natural Killer (NK) cells.[1] By inhibiting TACE, BMS-566394 effectively

reduces the production of soluble TNF-α and prevents the downregulation of important cell

surface receptors, making it a valuable tool for studying inflammatory processes and immune

responses.[1] These application notes provide detailed protocols for in vitro biochemical and

cell-based assays to characterize the activity of BMS-566394.

Mechanism of Action
BMS-566394 exerts its inhibitory effect by targeting the catalytic domain of the TACE/ADAM17

enzyme. This inhibition blocks the proteolytic processing of transmembrane precursors into

their soluble, active forms. The primary consequences of this inhibition are the reduced release

of soluble TNF-α and the stabilization of cell surface proteins like CD16, which is crucial for

antibody-dependent cell-mediated cytotoxicity (ADCC) in NK cells.
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Prepare Assay Buffer,
Recombinant TACE,

Fluorogenic Substrate,
and BMS-566394 dilutions

Add BMS-566394 or
Vehicle (DMSO) to

96-well plate

Add diluted
Recombinant TACE

Pre-incubate (e.g., 10-15 min
at 37°C)

Initiate reaction by
adding Fluorogenic

Substrate

Measure fluorescence kinetically
(e.g., Ex: 320 nm, Em: 405 nm)

for 5-30 min at 37°C

Calculate reaction rates
and determine IC50 values

 

Culture NK-92 (effector) and
Raji (target) cells

Prepare serial dilutions
of BMS-566394

Plate NK-92 cells in a
96-well plate

Add BMS-566394 dilutions
or vehicle and pre-incubate

Add Raji cells and Rituximab
to induce CD16 shedding

Incubate for 60 min at 37°C

Centrifuge plate and collect
supernatant

Quantify soluble CD16a
in supernatant using ELISA

Determine IC50 value for
inhibition of shedding
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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